Cas no 1154759-65-5 (3-(2-hydroxyethyl)-4-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester)

3-(2-hydroxyethyl)-4-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester structure
1154759-65-5 structure
Product Name:3-(2-hydroxyethyl)-4-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
CAS No:1154759-65-5
MF:C12H24N2O3
MW:244.330563545227
CID:1099949
PubChem ID:59284723
Update Time:2025-04-20

3-(2-hydroxyethyl)-4-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-(2-hydroxyethyl)-4-methyl-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
    • SCHEMBL2906919
    • 1154759-65-5
    • DB-110245
    • Inchi: 1S/C12H24N2O3/c1-12(2,3)17-11(16)14-7-6-13(4)10(9-14)5-8-15/h10,15H,5-9H2,1-4H3
    • InChI Key: OCPVWKXRRDWWHK-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN(C)C(CCO)C1)=O

Computed Properties

  • Exact Mass: 244.17869263g/mol
  • Monoisotopic Mass: 244.17869263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 53Ų

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